Cas no 159183-52-5 (Benzonitrile,3-[(2S)-2-oxiranylmethoxy]-)

• Product Name: Benzonitrile,3-[(2S)-2-oxiranylmethoxy]-
• CAS No: 159183-52-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 109135
• PubChem ID: 28115120
• Update Time: 2025-11-02

Benzonitrile,3-[(2S)-2-oxiranylmethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-[(2S)-2-oxiranylmethoxy]-
• (S)-3-(OXIRAN-2-YLMETHOXY)BENZONITRILE
• 3-(2-oxiranylmethoxy)benzonitrile
• 3-(oxiran-2-ylmethoxy)benzenecarbonitrile
• A810005
• AG-C-47212
• CTK7C8609
• MFCD09027624
• SCHEMBL8191126
• 3-[(2S)-2-oxiranylmethoxy]benzonitrile
• 3-[[(2S)-oxiran-2-yl]methoxy]benzonitrile
• AKOS006290048
• 159183-52-5

• Inchi： 1S/C10H9NO2/c11-5-8-2-1-3-9(4-8)12-6-10-7-13-10/h1-4,10H,6-7H2/t10-/m1/s1
• InChI Key： FUOQXXYHUOKXCY-SNVBAGLBSA-N
• SMILES： O1C[C@H]1COC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 45.55
• LogP: 1.33588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzonitrile,3-[(2S)-2-oxiranylmethoxy]-

Benzonitrile,3-[(2S)-2-oxiranylmethoxy]- (CAS No. 159183-52-5): A Comprehensive Overview

Benzonitrile,3-[(2S)-2-oxiranylmethoxy]- (CAS No. 159183-52-5) is a specialized organic compound that has garnered significant attention in the field of fine chemicals and pharmaceutical intermediates. This compound, characterized by its unique epoxide and benzonitrile functional groups, plays a crucial role in synthetic chemistry. Its molecular structure, which includes a (2S)-2-oxiranylmethoxy substituent, makes it a valuable building block for more complex molecules.

The chemical properties of Benzonitrile,3-[(2S)-2-oxiranylmethoxy]- are of particular interest to researchers. With a molecular formula of C10H9NO2, it exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane. The presence of the epoxide ring in its structure makes it highly reactive towards nucleophilic attack, which is a key feature exploited in synthetic applications. Recent studies have highlighted its potential in asymmetric synthesis, where its chiral center at the (2S)-position enables the production of enantiomerically pure compounds.

In the pharmaceutical industry, Benzonitrile,3-[(2S)-2-oxiranylmethoxy]- serves as a precursor for the synthesis of various bioactive molecules. Its utility in drug discovery is underscored by its ability to form stable intermediates that can be further functionalized. For instance, it has been employed in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in current medicinal chemistry research. The compound's versatility also extends to agrochemical applications, where it contributes to the synthesis of novel pesticides and herbicides.

The market demand for Benzonitrile,3-[(2S)-2-oxiranylmethoxy]- has seen steady growth, driven by its expanding applications in life sciences and material science. Industry reports indicate that the compound is increasingly being used in the production of advanced polymers and liquid crystals, which are essential components in display technologies. Furthermore, its role in green chemistry initiatives has been highlighted, as it can be derived from renewable resources and utilized in eco-friendly synthetic routes.

From a regulatory perspective, Benzonitrile,3-[(2S)-2-oxiranylmethoxy]- is not classified as a hazardous substance under major global frameworks such as REACH and OSHA. However, standard laboratory safety protocols should always be followed when handling this compound, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under normal conditions makes it a relatively safe option for industrial and research applications.

Recent advancements in catalytic processes have further enhanced the accessibility of Benzonitrile,3-[(2S)-2-oxiranylmethoxy]-. Innovations such as flow chemistry and enzymatic catalysis have reduced production costs and improved yields, making the compound more attractive for large-scale applications. These developments align with the growing interest in sustainable chemistry and circular economy principles, which are dominant themes in contemporary chemical research.

In conclusion, Benzonitrile,3-[(2S)-2-oxiranylmethoxy]- (CAS No. 159183-52-5) is a multifaceted compound with broad utility across multiple industries. Its unique structural features, combined with its reactivity and safety profile, make it a valuable asset in synthetic chemistry. As research continues to uncover new applications, the significance of this compound is expected to grow, solidifying its position as a key player in the fine chemicals market.